Cas no 1383777-72-7 (2-chloro-1,6,7,8-tetrahydro-8,8-dimethyl-4H-Pyrimido[1,2-a]pyrimidin-4-one)

• Product Name: 2-chloro-1,6,7,8-tetrahydro-8,8-dimethyl-4H-Pyrimido[1,2-a]pyrimidin-4-one
• CAS No: 1383777-72-7
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 2112749
• Update Time: 2023-11-19

2-chloro-1,6,7,8-tetrahydro-8,8-dimethyl-4H-Pyrimido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,6,7,8-tetrahydro-8,8-dimethyl-4H-Pyrimido[1,2-a]pyrimidin-4-one
• GUILPTQRWRFHLQ-UHFFFAOYSA-N
• 2-chloro-8,8-dimethyl-6,7,8,9-tetrahydro-4H-pyrimido[1,2-a]pyrimidin-4-one
• CID 136344289
• 4H-Pyrimido[1,2-a]pyrimidin-4-one, 2-chloro-1,6,7,8-tetrahydro-8,8-dimethyl-

• Inchi： 1S/C9H12ClN3O/c1-9(2)3-4-13-7(14)5-6(10)11-8(13)12-9/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： GUILPTQRWRFHLQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(N2C(=N1)NC(C)(C)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 346
• Topological Polar Surface Area: 44.7

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 280.9±50.0 °C(Predicted)
• pka: 3.14±0.60(Predicted)